Cas no 2679859-32-4 ((2R,4S)-4-methanesulfonyl-1-(2,2,2-trifluoroacetyl)pyrrolidine-2-carboxylic acid)

• Product Name: (2R,4S)-4-methanesulfonyl-1-(2,2,2-trifluoroacetyl)pyrrolidine-2-carboxylic acid
• CAS No: 2679859-32-4
• MF: C₈H₁₀F₃NO₅S
• MW: 289.228911876678
• CID: 5630442
• PubChem ID: 165931129
• Update Time: 2025-05-26

(2R,4S)-4-methanesulfonyl-1-(2,2,2-trifluoroacetyl)pyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (2R,4S)-4-methanesulfonyl-1-(2,2,2-trifluoroacetyl)pyrrolidine-2-carboxylic acid
• 2679859-32-4
• EN300-28287806

• Inchi： 1S/C8H10F3NO5S/c1-18(16,17)4-2-5(6(13)14)12(3-4)7(15)8(9,10)11/h4-5H,2-3H2,1H3,(H,13,14)/t4-,5+/m0/s1
• InChI Key： ZJXOZQIALHYELT-CRCLSJGQSA-N
• SMILES： S(C)([C@@H]1CN(C(C(F)(F)F)=O)[C@@H](C(=O)O)C1)(=O)=O

Computed Properties

• Exact Mass: 289.02317808g/mol
• Monoisotopic Mass: 289.02317808g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 466
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 100Ų

Additional information on (2R,4S)-4-methanesulfonyl-1-(2,2,2-trifluoroacetyl)pyrrolidine-2-carboxylic acid

(2R,4S)-4-Methanesulfonyl-1-(2,2,2-Trifluoroacetyl)Pyrrolidine-2-Carboxylic Acid: A Comprehensive Overview

The compound (2R,4S)-4-methanesulfonyl-1-(2,2,2-trifluoroacetyl)pyrrolidine-2-carboxylic acid with CAS No 2679859-32-4 is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique stereochemistry and functional groups, which confer it with exceptional properties suitable for various applications. Recent studies have highlighted its potential in drug discovery and advanced material synthesis.

The molecular structure of (2R,4S)-4-methanesulfonyl-1-(2,2,2-trifluoroacetyl)pyrrolidine-2-carboxylic acid is notable for its pyrrolidine ring system. The pyrrolidine core serves as a versatile scaffold for attaching diverse functional groups. In this case, the methanesulfonyl group at the 4-position and the trifluoroacetyl group at the 1-position introduce significant electronic and steric effects. These modifications enhance the compound's stability and reactivity, making it an ideal candidate for further chemical transformations.

Recent research has focused on the synthesis and characterization of this compound. Scientists have developed efficient methods to synthesize (2R,4S)-4-methanesulfonyl-1-(trifluoroacetyl)pyrrolidine derivatives, leveraging advanced catalytic systems and stereo-selective reactions. These advancements have not only improved the yield but also enabled precise control over the stereochemistry of the molecule. The ability to manipulate stereochemistry is crucial in medicinal chemistry, as it directly impacts the compound's pharmacokinetic properties.

In terms of applications, (CAS No 2679859-32-4) has shown promise in drug discovery programs targeting various therapeutic areas. Its unique combination of functional groups allows it to interact with biological targets in a highly specific manner. For instance, studies have demonstrated its potential as a modulator of enzyme activity and a ligand for receptor-based therapies. The trifluoroacetyl group contributes to lipophilicity, enhancing membrane permeability—a critical factor for drug bioavailability.

Moreover, the methanesulfonyl group imparts additional functionality by acting as a leaving group in certain biochemical reactions. This feature makes the compound valuable in click chemistry and other modular synthesis strategies. Researchers have explored its use in constructing complex molecules with high precision and efficiency.

From a materials science perspective, (CAS No 2679859-32-4) exhibits interesting physical properties that make it suitable for advanced materials development. Its thermal stability and mechanical strength suggest potential applications in polymer science and nanotechnology. Recent experiments have shown that incorporating this compound into polymer matrices can enhance material durability under harsh conditions.

In conclusion, (CAS No 2679859-32-4) stands out as a versatile molecule with wide-ranging applications across multiple disciplines. Its unique structure and functional groups make it a valuable tool in both academic research and industrial development. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in shaping future innovations.